Cas no 1705669-17-5 (1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one)

• Product Name: 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one
• CAS No: 1705669-17-5
• MF: C₂₃H₂₉NO₅S
• MW: 431.545065641403
• CID: 6512102
• PubChem ID: 90591759
• Update Time: 2025-06-18

1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one
• 1-[4-(4-methoxyphenyl)sulfonylpiperidin-1-yl]-2-(4-propan-2-ylphenoxy)ethanone
• 2-(4-isopropylphenoxy)-1-(4-((4-methoxyphenyl)sulfonyl)piperidin-1-yl)ethanone
• F6441-6462
• 1705669-17-5
• AKOS024884279
• 1-[4-(4-methoxybenzenesulfonyl)piperidin-1-yl]-2-[4-(propan-2-yl)phenoxy]ethan-1-one

• Inchi： 1S/C23H29NO5S/c1-17(2)18-4-6-20(7-5-18)29-16-23(25)24-14-12-22(13-15-24)30(26,27)21-10-8-19(28-3)9-11-21/h4-11,17,22H,12-16H2,1-3H3
• InChI Key： OPCMAVVYEBFWEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(C1CCN(C(COC2C=CC(=CC=2)C(C)C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 431.17664420g/mol
• Monoisotopic Mass: 431.17664420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 81.3Ų

Additional information on 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one

Introduction to 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 1705669-17-5, identified as 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one, represents a fascinating molecule in the realm of chemical biology. This intricate structure, featuring a piperidine core linked to a phenoxyethanone moiety and a 4-methoxybenzenesulfonyl group, has garnered attention due to its potential applications in drug discovery and molecular research. The unique combination of aromatic and heterocyclic functionalities makes it a promising candidate for further exploration in various biochemical pathways.

In recent years, the development of novel scaffolds for therapeutic intervention has been a cornerstone of pharmaceutical research. The presence of the piperidine ring in this compound is particularly noteworthy, as piperidine derivatives are widely recognized for their role in medicinal chemistry. Piperidines are known for their ability to enhance bioavailability and binding affinity, making them valuable in the design of small-molecule drugs. The specific substitution pattern in 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one introduces additional complexity that could influence its pharmacokinetic properties and target interactions.

The 4-methoxybenzenesulfonyl group is another critical feature of this compound. Sulfonamide derivatives, including those with methoxy substitution, have been extensively studied for their biological activity. These groups often serve as pharmacophores, contributing to the molecule's ability to interact with biological targets such as enzymes and receptors. The methoxy group, in particular, can modulate the electronic properties of the aromatic ring, potentially affecting the compound's solubility and metabolic stability. This dual functionality makes 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one a versatile candidate for further investigation.

The phenoxyethanone moiety further enriches the structural diversity of this compound. Phenoxyacetic acid derivatives are well-documented for their role in various biological processes, including signal transduction and metabolic regulation. The ethyl side chain attached to the phenoxy group introduces an additional degree of freedom, allowing for fine-tuning of physicochemical properties such as lipophilicity and polar surface area. These factors are crucial in determining how the compound behaves within biological systems, influencing its efficacy and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with unprecedented accuracy. By leveraging machine learning algorithms and molecular docking studies, scientists can identify potential binding interactions between 1-4-(4-methoxybenzenesulfonyl)piperidin-1-yl-2-4-(propan-2-yl)phenoxyethan-1-one and target proteins. These computational approaches have been instrumental in accelerating the drug discovery process, allowing researchers to prioritize compounds based on their predicted efficacy and safety profiles.

In vitro studies have begun to shed light on the potential applications of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. For instance, its structure resembles known inhibitors of pathways associated with inflammation and cancer progression. While these preliminary findings are encouraging, further research is necessary to validate these effects and explore potential therapeutic applications.

The synthesis of 1-4-(4-methoxybenzenesulfonyl)piperidin-1-ylyl)-2-[4-(propan--2--yI)phenoxy]ethyl--I-one presents unique challenges due to its complex architecture. However, modern synthetic methodologies have made significant strides in enabling the efficient construction of such intricate molecules. Techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been particularly useful in assembling the key functional groups present in this compound. The ability to synthesize analogs with varying substituents will be crucial for optimizing its biological properties.

The future prospects for this compound are promising, given its structural features and potential biological activity. Further investigation into its mechanism of action could uncover novel therapeutic targets or provide insights into existing pathways. Additionally, exploring its interactions with other molecules may lead to the development of combination therapies that enhance efficacy while minimizing side effects.

As our understanding of chemical biology continues to evolve, compounds like 1705669--17--5 will play an increasingly important role in advancing therapeutic strategies. Their unique structures offer opportunities for innovation that may translate into tangible benefits for patients worldwide. By combining experimental research with cutting-edge computational tools, scientists are poised to unlock the full potential of molecules such as 1--(41--methoxybenzenesulfonylpiperidin--I-IyI)-24(propan--21-yI)phenoxy]ethyl--I-one, paving the way for new treatments against a wide range of diseases.